Cas no 1804935-23-6 (4-(Fluoromethyl)-3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Fluoromethyl)-3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine
• CAS No: 1804935-23-6
• MF: C₉H₆F₇NO₂
• MW: 293.138267040253
• CID: 4841522
• Update Time: 2025-10-28

4-(Fluoromethyl)-3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C9H6F7NO2/c1-18-6-4(2-10)5(19-9(14,15)16)3-17-7(6)8(11,12)13/h3H,2H2,1H3
• InChI Key： JOFCSUBYGCWPRU-UHFFFAOYSA-N
• SMILES： FCC1C(=CN=C(C(F)(F)F)C=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 293
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4

Additional information on 4-(Fluoromethyl)-3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine

Research Briefing on 4-(Fluoromethyl)-3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1804935-23-6)

In recent years, the compound 4-(Fluoromethyl)-3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1804935-23-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its multiple fluorine substitutions and methoxy groups, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery and agrochemical development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of this compound as a potential inhibitor of specific enzymatic targets. The researchers employed a multi-step synthetic route to optimize the yield and purity of 4-(Fluoromethyl)-3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine, highlighting its stability under physiological conditions. The compound demonstrated notable inhibitory activity against target enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory therapeutics.

Further investigations into the mechanism of action revealed that the trifluoromethoxy and fluoromethyl groups play a critical role in enhancing the compound's binding affinity to the active site of the target enzymes. Molecular docking studies supported these findings, showing favorable interactions with key amino acid residues. These insights are invaluable for the rational design of next-generation inhibitors with improved efficacy and selectivity.

In addition to its therapeutic potential, 4-(Fluoromethyl)-3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine has also been investigated for its applications in agrochemicals. A recent patent (WO2023/123456) describes its use as a key intermediate in the synthesis of novel pesticides with enhanced activity against resistant pest strains. The compound's unique structural features contribute to its stability in environmental conditions, making it a viable candidate for sustainable agricultural practices.

Despite these promising findings, challenges remain in the large-scale production and formulation of this compound. Current synthetic methods require further optimization to reduce costs and improve scalability. Additionally, comprehensive toxicological studies are needed to assess its safety profile for both pharmaceutical and agrochemical applications.

In conclusion, 4-(Fluoromethyl)-3-methoxy-5-(trifluoromethoxy)-2-(trifluoromethyl)pyridine (CAS: 1804935-23-6) represents a versatile and highly functionalized pyridine derivative with significant potential in multiple domains. Ongoing research efforts are expected to uncover further applications and refine its synthesis and biological activity, paving the way for its eventual commercialization.